N-(2,4-dichloro-5-isopropoxyphenyl)-3-(2-nitrophenoxy)-2-thiophenecarboxamide

• IUPAC Name: N-(2,4-dichloro-5-propan-2-yloxyphenyl)-3-(2-nitrophenoxy)thiophene-2-carboxamide
• InChI: InChI=1S/C20H16Cl2N2O5S/c1-11(2)28-18-10-14(12(21)9-13(18)22)23-20(25)19-17(7-8-30-19)29-16-6-4-3-5-15(16)24(26)27/h3-11H,1-2H3,(H,23,25)
• InChI Key: LEAZQBJFNKDRON-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C(=C1)NC(=O)C2=C(C=CS2)OC3=CC=CC=C3[N+](=O)[O-])Cl)Cl
• Molecular Formula: C20H16Cl2N2O5S
• Molecular Weight: 467.3 g/mol

Description

N-(2,4-dichloro-5-isopropoxyphenyl)-3-(2-nitrophenoxy)-2-thiophenecarboxamide, also known as DNTB, is a synthetic compound that has been widely used in scientific research for its unique properties. DNTB is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play a critical role in regulating cell signaling pathways. In

Scientific Research Applications

Synthesis and Characterization

One significant application of compounds structurally related to N-(2,4-dichloro-5-isopropoxyphenyl)-3-(2-nitrophenoxy)-2-thiophenecarboxamide involves their synthesis and characterization for various scientific research purposes. For example, a study on bisamides, including compounds with similar structural features, focused on their synthesis, characterization, and their interactions with DNA, as well as their antioxidant properties. These compounds were characterized using spectroscopic techniques such as FTIR and NMR, and their biological significance was assessed through drug-DNA binding studies and antioxidant activity analysis, indicating significant drug-DNA interactions and moderate to high antioxidant activities (Fatima et al., 2021).

Environmental Impact Studies

Another area of research is the environmental impact and degradation pathways of structurally related compounds. For instance, the photodecomposition of nitrofen, a compound with a similar structure, was studied to understand its breakdown under sunlight or simulated sunlight, revealing rapid cleavage and the formation of various degradation products, which has implications for environmental safety and pollution management (Nakagawa & Crosby, 1974).

Chemical Reactions and Mechanisms

Research also extends to understanding the chemical reactions and mechanisms involving such compounds. For instance, the base-induced transformation of a related thiadiazole compound in the presence of secondary amines was explored, leading to the synthesis of 1,1-dialkylindolium-2-thiolates. This study contributes to the knowledge of ring-opening reactions and intramolecular cyclization processes, which are fundamental in organic synthesis and drug development (Androsov, 2008).